methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C16H17N3O4S/c1-3-11-8-13(20)19-16(18-11)24-9-14(21)17-12-6-4-10(5-7-12)15(22)23-2/h4-8H,3,9H2,1-2H3,(H,17,21)(H,18,19,20)
• InChI Key: YSACSYMTNZKQEC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

Methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate, also known as MEOTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. MEOTA belongs to the class of thioester derivatives and has been extensively studied for its biological activities.

Mechanism of Action

The exact mechanism of action of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer progression. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammatory genes. Moreover, methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Moreover, methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been shown to inhibit the proliferation of cancer cells and induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

Methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has also been shown to exhibit low toxicity and high selectivity towards cancer cells. However, methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has some limitations for lab experiments. It is a relatively new compound, and its biological activities are not fully understood. Moreover, the synthesis of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate is a multi-step process that requires careful handling of the reagents and purification of the final product.

Future Directions

Methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has several potential future directions. It can be further studied for its potential therapeutic properties in various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate can also be studied for its potential use as an antimicrobial and antifungal agent. Moreover, the synthesis of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate can be optimized to improve the yield and purity of the final product. In addition, the mechanism of action of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate can be further elucidated using various biochemical and molecular techniques.
Conclusion:
methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been extensively studied for its anti-inflammatory, antioxidant, and anticancer activities. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has also been shown to have potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The synthesis of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate is a multi-step process that requires careful handling of the reagents and purification of the final product. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has several potential future directions, and it can be further studied for its potential therapeutic properties in various diseases.

Synthesis Methods

The synthesis of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate involves the reaction of 4-aminobenzoic acid with ethyl acetoacetate, followed by the addition of thioacetic acid and ethyl chloroformate. The resulting intermediate is then treated with 4-ethyl-6-oxo-1,6-dihydropyrimidine-2-thiol, which leads to the formation of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate. The synthesis of methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate is a multi-step process that requires careful handling of the reagents and purification of the final product.

Scientific Research Applications

Methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, methyl 4-({[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been shown to have antimicrobial and antifungal activities.